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Compound of Interest

ethyl 2-amino-1H-indole-3-
Compound Name:
carboxylate

Cat. No.: B016062

An In-depth Technical Guide to Ethyl 2-amino-
1H-indole-3-carboxylate

This technical guide provides a comprehensive overview of the physical and chemical
properties of ethyl 2-amino-1H-indole-3-carboxylate, tailored for researchers, scientists, and
professionals in drug development. The document summarizes key quantitative data, details
experimental protocols, and visualizes relevant chemical processes.

Chemical Identity and Structure

Ethyl 2-amino-1H-indole-3-carboxylate is a heterocyclic organic compound featuring an
indole scaffold, which is a common motif in various biologically active molecules and natural
products. Its structure consists of a bicyclic system with a fused benzene and pyrrole ring,
substituted with an amino group at the 2-position and an ethyl carboxylate group at the 3-
position.

Molecular Structure:
» IUPAC Name: ethyl 2-amino-1H-indole-3-carboxylate[1]
e CAS Number: 6433-72-3[1]

e Molecular Formula: C11H12N202[1]
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e InChl Key: KXEKODJGRSIGAU-UHFFFAOYSA-N[1]

« Canonical SMILES: CCOC(=0)C1=C(NC2=CC=CC=C21)N[1]

Physical Properties

The physical characteristics of ethyl 2-amino-1H-indole-3-carboxylate are summarized in the

table below. These properties are crucial for its handling, storage, and application in various

experimental settings.

Property Value Source
Molecular Weight 204.22 g/mol [1]
Exact Mass 204.089877630 Da [1]
Melting Point 153-154 °C [2]
Boiling Point (Predicted) 400.1 £ 25.0 °C at 760 mmHg [2]
Density (Predicted) 1.3+0.1 g/cm3 [2]
Flash Point (Predicted) 195.8 +23.2°C [2]
Refractive Index (Predicted) 1.669 [2]
Appearance Brown oil (crude) [3]

Chemical and Computed Properties

The chemical and computed properties provide insights into the molecule's behavior in

chemical reactions and biological systems.
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Property Value Source
XLogP3 2.5 [1]
Polar Surface Area (PSA) 68.1 A2 [1][2]
Hydrogen Bond Donor Count 2 PubChem
Hydrogen Bond Acceptor

3 PubChem
Count
Rotatable Bond Count 3 PubChem

Spectral Data

Spectral data is essential for the identification and characterization of the compound.

Spectrum Type

Data

The H NMR spectrum shows characteristic

peaks for the aromatic protons of the indole ring,

1H NMR
the NH and NH:z protons, and the ethyl ester
group.[3]
The 3C NMR spectrum reveals signals for the
13C NMR carbon atoms of the indole core and the ethyl

carboxylate group.[3]

Mass Spectrometry (MS)

UPLC-MS analysis can be used to confirm the

molecular weight and purity of the compound.[3]

Experimental Protocols

Synthesis of Ethyl 2-amino-1H-indole-3-carboxylate

A common method for the synthesis of ethyl 2-amino-1H-indole-3-carboxylate involves a

copper-catalyzed reaction.[3]

e Reactants: N-(2-Bromophenyl)-2,2,2-trifluoroacetamide and a suitable ethyl cyanoacetate

derivative.[3]
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Catalyst: Copper catalyst.[3]
Solvent: DMSO.[3]

Procedure: The reaction is typically carried out in a microwave vial. The reactants and
solvent are combined and heated.[3]

Work-up and Purification: After the reaction is complete, the mixture is poured into water and
extracted with a suitable organic solvent like dichloromethane. The organic phase is then
concentrated, and the crude product can be purified using automated flash column
chromatography on a silica gel cartridge.[3]

Start: Reactants
(N-(2-Bromophenyl)-2,2,2-trifluoroacetamide,
ethyl cyanoacetate derivative)

Copper-Catalyzed Reaction
in DMSO

Product:
Ethyl 2-amino-1H-indole-3-carboxylate

Purification
(Flash Column Chromatography)

Click to download full resolution via product page

General synthesis workflow for ethyl 2-amino-1H-indole-3-carboxylate.

Reaction with Sodium Hydride

This protocol describes the reaction of ethyl 2-amino-1H-indole-3-carboxylate with a strong
base, sodium hydride, which can be used for N-alkylation or other modifications.[3]

o Reactants: Ethyl 2-amino-1H-indole-3-carboxylate, sodium hydride.[3]
e Solvent: Anhydrous DMF.[3]

e Procedure: A solution of ethyl 2-amino-1H-indole-3-carboxylate in anhydrous DMF is
added dropwise to a suspension of sodium hydride in anhydrous DMF, often at O °C. The
reaction is stirred for a specified period at 0 °C and then at room temperature.[3]

e Analysis and Work-up: The reaction progress is monitored by UPLC-MS. Upon completion,
the reaction mixture is poured into a saturated aqueous solution of ammonium chloride and
extracted with dichloromethane. The combined organic layers are concentrated to yield the
crude product.[3]
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Start: Ethyl 2-amino-1H-indole-3-carboxylate
& Sodium Hydride in DMF

Extraction with DCM

Reaction at 0°C to RT

Monitoring by UPLC-MS

Quenching with ag. NHaCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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